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Compound of Interest

Compound Name: 2-Aminoheptanoic acid

Cat. No.: B556007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-aminoheptanoic acid, a non-

proteinogenic α-amino acid. It details its chemical structure, physicochemical properties, and

established experimental protocols for its synthesis, serving as a vital resource for

professionals in chemical research and drug development.

Chemical Structure and IUPAC Nomenclature
2-Aminoheptanoic acid is an alpha-amino acid characterized by a seven-carbon chain

(heptanoic acid) with an amino group (–NH₂) attached to the alpha-carbon (the carbon atom

adjacent to the carboxyl group).[1][2][3] Its systematic International Union of Pure and Applied

Chemistry (IUPAC) name is 2-aminoheptanoic acid.[1] The compound is also known by

several synonyms, including DL-Homonorleucine and α-aminoenanthic acid.[1][4][5]

The structure of 2-aminoheptanoic acid is as follows:

Caption: Chemical structure of 2-Aminoheptanoic acid.

Physicochemical and Quantitative Data
The physical and chemical properties of 2-aminoheptanoic acid are summarized in the table

below. The data pertains to the racemic mixture unless otherwise specified.
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Property Value Reference(s)

IUPAC Name 2-aminoheptanoic acid [1]

Synonyms
DL-2-Aminoheptanoic acid,

DL-Homonorleucine
[1][6]

CAS Number 1115-90-8 [6][7]

Chemical Formula C₇H₁₅NO₂ [2][6][7]

Molecular Weight 145.20 g/mol [6][7]

Appearance White solid [2][3]

Melting Point ~280 °C (decomposes) [3]

Solubility Soluble in water [2][4]

pKa (Strongest Acidic) ~2.85 (Predicted) [5]

pKa (Strongest Basic) ~9.53 (Predicted) [5]

SMILES CCCCCC(C(=O)O)N [1][6]

Experimental Protocols
Synthesis of 2-Aminoheptanoic Acid via Strecker
Synthesis
The Strecker synthesis is a classic method for producing α-amino acids from aldehydes or

ketones.[8][9][10] For 2-aminoheptanoic acid, the synthesis starts with hexanal. The process

involves three main steps: the formation of an α-aminonitrile followed by its hydrolysis.[8][9]
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Hexanal

2-Aminoheptanenitrile
(α-aminonitrile)

 Step 1: Aminonitrile Formation 

Ammonium Chloride (NH₄Cl)

 Step 1: Aminonitrile Formation 

Potassium Cyanide (KCN)

 Step 1: Aminonitrile Formation 

Acid Hydrolysis (e.g., H₃O⁺)

2-Aminoheptanoic Acid

 Step 2: Hydrolysis 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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